![molecular formula C12H16ClN3O2 B1375796 tert-Butyl 2-chloro-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate CAS No. 1196156-15-6](/img/structure/B1375796.png)
tert-Butyl 2-chloro-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate
Overview
Description
The compound is a derivative of pyrido[3,4-d]pyrimidine . Pyrido[3,4-d]pyrimidines are a class of fused heterocyclic systems due to a wide range of biological activity .
Synthesis Analysis
Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .Chemical Reactions Analysis
The synthesis of new pyrido[2,3-d]pyrimidine derivatives involves a cascade reaction of oxidative dehydrogenation/annulation/oxidative aromatization .Scientific Research Applications
Synthesis of Pyrido[2,3-d]pyrimidin-5-one Derivatives
This compound serves as a precursor in the synthesis of new pyrido[2,3-d]pyrimidin-5-one derivatives . These derivatives are of interest due to their wide range of biological activities, including antiproliferative and antimicrobial properties. The cyclization process involving the acetyl methyl group and the amide carbonyl moiety is a key step in creating these derivatives.
Development of Tyrosine Kinase Inhibitors
The compound’s derivatives have been noted for their role in the development of tyrosine kinase inhibitors . These inhibitors, such as TKI-28, are significant in the treatment of various cancers due to their ability to interfere with the signaling pathways that promote cell division and tumor growth.
Cyclin-dependent Kinase (CDK4) Inhibitors
Another important application is the synthesis of cyclin-dependent kinase (CDK4) inhibitors . CDK4 plays a crucial role in cell cycle regulation, and its inhibitors are being researched for their potential to halt the proliferation of cancer cells.
Antihistaminic Activity
Compounds derived from tert-Butyl 2-chloro-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate have shown antihistaminic activity . This makes them potential candidates for the development of new antihistamine drugs that can be used to treat allergies.
Anti-inflammatory and Analgesic Applications
The derivatives of this compound also exhibit anti-inflammatory and analgesic properties . This opens up research avenues for new pain relief medications that could potentially have fewer side effects than current options.
Hypotensive Effects
Research has indicated that certain derivatives can produce hypotensive effects . This application is particularly relevant for the development of new treatments for high blood pressure.
PARP Inhibitor Synthesis
The compound is used in the preparation of PARP inhibitors . PARP inhibitors are a class of drugs that have shown promise in treating cancers by interfering with the DNA repair mechanisms in cancer cells.
Organic Synthesis Intermediate
Lastly, it serves as an organic synthesis intermediate . It is utilized in laboratory research and development processes, as well as in the synthesis of various chemical and pharmaceutical products.
properties
IUPAC Name |
tert-butyl 2-chloro-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-5-4-8-6-14-10(13)15-9(8)7-16/h6H,4-5,7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIYPBPWOWVKRDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=CN=C(N=C2C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00856706 |
Source
|
| Record name | tert-Butyl 2-chloro-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00856706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1196156-15-6 |
Source
|
| Record name | tert-Butyl 2-chloro-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00856706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-Boc-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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